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Compound of Interest

Compound Name: 5-Butylnonane

Cat. No.: B105755

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Butylnonane with comprehensive hazard
data is not readily available. The following guidance is based on the general properties of C13
hydrocarbons and best practices for handling flammable and potentially irritating organic
compounds. It is imperative to handle this substance with caution in a well-ventilated area, and
to seek more specific hazard information from the supplier.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for the laboratory use of 5-
Butylnonane, tailored for researchers, scientists, and drug development professionals.

Summary of Physicochemical Data

While detailed hazard information is limited, some physical and chemical properties of 5-
Butylnonane have been identified.

Property Value

Molecular Formula C13H28[1][2]
Molecular Weight 184.367 g/mol [1]
CAS Number 17312-63-9[1][2]
Synonyms Nonane, 5-butyl-[1][2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b105755?utm_src=pdf-interest
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/5-butylnonane-dic352988.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Butylnonane
https://wap.guidechem.com/encyclopedia/5-butylnonane-dic352988.html
https://wap.guidechem.com/encyclopedia/5-butylnonane-dic352988.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Butylnonane
https://wap.guidechem.com/encyclopedia/5-butylnonane-dic352988.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Butylnonane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to ensure personnel safety when handling 5-
Butylnonane, which should be treated as a flammable hydrocarbon with potential for skin and
respiratory irritation.

. Eye and Face Protection:

Safety Goggles: Chemical splash goggles are mandatory to protect the eyes from splashes.

[3]

Face Shield: A face shield should be worn in conjunction with safety goggles, especially
when handling larger quantities or when there is a significant splash risk.[3][4]

. Skin and Body Protection:
Flame-Resistant Laboratory Coat: A lab coat made of flame-resistant material is essential.[5]

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended for protection
against hydrocarbons and other organic solvents.[4][6] Always check the glove
manufacturer's specifications for compatibility.

Full-Length Trousers and Closed-Toe Shoes: This is a standard requirement for laboratory
work to protect against spills.[5]

. Respiratory Protection:

Chemical Fume Hood: All work with 5-Butylnonane should be conducted in a properly
functioning chemical fume hood to minimize the inhalation of vapors.[7][8]

Respirator: If work cannot be conducted in a fume hood, a respirator with organic vapor
cartridges may be necessary. A proper risk assessment should be conducted to determine
the appropriate level of respiratory protection.[9][10]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for the safe handling of flammable liquids like
5-Butylnonane.
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. Preparation and Precautionary Measures:

Review Safety Information: Before beginning work, review all available safety information
and have a clear understanding of the potential hazards.

Work Area Setup: Ensure the work area, preferably a chemical fume hood, is clean and
uncluttered.[7][8]

Ignition Source Control: Remove all potential ignition sources from the vicinity, including
open flames, hot plates, and spark-producing equipment.[7] Use intrinsically safe or
explosion-proof equipment where necessary.[7]

Spill Kit: Have a spill kit rated for flammable organic compounds readily accessible.
. Handling and Experimental Procedure:

Container Transport: Use a bottle carrier when transporting glass containers of 5-
Butylnonane.[7]

Dispensing: When transferring the liquid, do so slowly to avoid splashing and the buildup of
static electricity.[7] For transfers between metal containers, ensure they are properly bonded
and grounded.[7][8]

Heating: Do not heat 5-Butylnonane with an open flame.[7][8] Use heating mantles, water
baths, or other suitable indirect heating methods.[7]

Keep Containers Closed: Keep containers of 5-Butylnonane tightly sealed when not in use
to prevent the escape of vapors.

. Post-Experiment Procedures:
Decontamination: Clean the work area thoroughly after use.
Personal Hygiene: Wash hands thoroughly after handling the substance.

Storage: Store 5-Butylnonane in a tightly closed, properly labeled container in a cool, dry,
and well-ventilated area designated for flammable liquids.[11] It should be stored away from
oxidizing agents and incompatible materials.[11]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://www.benchchem.com/product/b105755?utm_src=pdf-body
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of 5-Butylnonane and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

» Non-Halogenated Hydrocarbon Waste: 5-Butylnonane is a non-halogenated hydrocarbon.
[12] It must be collected separately from halogenated waste streams.[12][13][14][15][16]
Mixing these waste types can significantly increase disposal costs and complexity.[15][16]

e Agueous Waste: Do not mix with agueous waste.[13]
2. Waste Collection and Labeling:

» Designated Waste Container: Use a clearly labeled, leak-proof container designated for non-
halogenated organic waste.[14] The container should be compatible with hydrocarbons.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name, "5-Butylnonane."[14] All components of a mixture must be listed.[12]

3. Storage and Disposal:

» Satellite Accumulation Area: Store the waste container in a designated satellite accumulation
area within the laboratory.[14]

e Secondary Containment: The waste container should be kept in secondary containment to
prevent spills.[14]

o Disposal Request: When the container is nearly full, follow your institution's procedures for
hazardous waste pickup and disposal. Do not dispose of 5-Butylnonane down the drain.[13]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 5-Butylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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